2-{[4-Chloro-6-(trifluoromethyl)pyridin-2-yl]oxy}phenyl hydrogen carbonate

• IUPAC Name: [2-[4-chloro-6-(trifluoromethyl)pyridin-2-yl]oxyphenyl] hydrogen carbonate
• InChI: InChI=1S/C13H7ClF3NO4/c14-7-5-10(13(15,16)17)18-11(6-7)21-8-3-1-2-4-9(8)22-12(19)20/h1-6H,(H,19,20)
• InChI Key: MZWMYPOKXZYAIF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OC2=CC(=CC(=N2)C(F)(F)F)Cl)OC(=O)O
• Molecular Formula: C13H7ClF3NO4
• Molecular Weight: 333.64 g/mol

Description

2-{[4-Chloro-6-(trifluoromethyl)pyridin-2-yl]oxy}phenyl hydrogen carbonate (2-CFPC) is a novel small molecule that has been developed for use in a variety of scientific and medical applications. It is a derivative of pyridine, a heterocyclic aromatic compound that is found in many natural and synthetic compounds. 2-CFPC has a variety of properties that make it a useful compound for scientific research and medical applications.

Scientific Research Applications

Agrochemicals

Trifluoromethylpyridines (TFMPs) and their derivatives play a crucial role in crop protection. The introduction of TFMP derivatives, such as fluazifop-butyl , revolutionized the agrochemical industry. Over 20 new TFMP-containing agrochemicals have acquired ISO common names. .

Pharmaceuticals

TFMP derivatives find applications in pharmaceuticals. Five pharmaceutical products containing the TFMP moiety have received market approval, and several candidates are currently undergoing clinical trials. The combination of fluorine’s unique properties and the pyridine moiety contributes to their biological activities. .

Antimicrobial Potential

Certain derivatives of TFMP exhibit antimicrobial potential. .

Anti-Fibrosis Activity

In the context of anti-fibrosis research, some TFMP-containing compounds show better activity than existing drugs like Pirfenidone. .

Fungicidal Activity

Optimized structures of TFMP derivatives impact fungicidal activity. For instance, the optimal pyridine group structure involves 5-CF3, while the pyrimidine group structure includes 2-CH3-5-Cl-6-CHF2. .

Transition Metal Catalysis

Although not directly related to TFMP carbonate, it’s worth noting that fluorinated organic compounds, including those with trifluoromethyl groups, are essential in transition metal-catalyzed reactions. .

Mechanism of Action

Target of Action

Compounds with similar structures have been used in suzuki–miyaura cross-coupling reactions . This reaction is a type of palladium-catalyzed carbon–carbon bond-forming process .

Mode of Action

In the context of suzuki–miyaura cross-coupling reactions, the compound may interact with its targets through oxidative addition and transmetalation . Oxidative addition involves the donation of electrons from palladium to form a new Pd–C bond, while transmetalation involves the transfer of organic groups from boron to palladium .

Biochemical Pathways

It’s worth noting that suzuki–miyaura cross-coupling reactions, which this compound may be involved in, play a crucial role in the synthesis of various organic compounds .

Result of Action

In the context of suzuki–miyaura cross-coupling reactions, the compound may contribute to the formation of new carbon–carbon bonds .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the temperature and reaction conditions can affect the success of Suzuki–Miyaura cross-coupling reactions . .